Cas no 29431-25-2 (Acetyl chloride,2-(2-propen-1-ylthio)-)
29431-25-2 structure
Product Name:Acetyl chloride,2-(2-propen-1-ylthio)-
CAS No:29431-25-2
MF:C5H7ClOS
MW:150.626479387283
CID:274312
PubChem ID:308196
Update Time:2025-04-19
Acetyl chloride,2-(2-propen-1-ylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Acetyl chloride,2-(2-propen-1-ylthio)-
- AC1L7CET
- allylthioacetyl chloride
- Allylthioglykolsaeurechlorid
- NSC208881
- S-Allylmercaptocarbonsaeurechlorid
- S-Allylmercaptoessigsaeurechlorid
- DTXSID70308762
- SCHEMBL9471474
- NSC-208881
- 29431-25-2
- [(Prop-2-en-1-yl)sulfanyl]acetyl chloride
-
- Inchi： 1S/C5H7ClOS/c1-2-3-8-4-5(6)7/h2H,1,3-4H2
- InChI Key： HIMGANHZFPYUOV-UHFFFAOYSA-N
- SMILES： ClC(CSCC=C)=O
Computed Properties
- Exact Mass: 149.99071
- Monoisotopic Mass: 149.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 92.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- Density: 1.17
- Boiling Point: 180.4°Cat760mmHg
- Flash Point: 62.9°C
- Refractive Index: 1.499
- PSA: 17.07
- LogP: 1.67100
Acetyl chloride,2-(2-propen-1-ylthio)- Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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